Cas no 41927-14-4 (N-(4-(Benzyloxy)phenyl)acetamide)

• Product Name: N-(4-(Benzyloxy)phenyl)acetamide
• CAS No: 41927-14-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD00026144
• CID: 843511
• Update Time: 2026-04-29

N-(4-(Benzyloxy)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Benzyloxy)phenyl)acetamide
• Acetamide, N-[4-(phenylmethoxy)phenyl]-
• N-(4-phenylmethoxyphenyl)acetamide
• 4-(benzyloxy)acetanilide
• 4-Acetamino-phenol-benzylaether
• acetic acid-(4-benzyloxy-anilide)
• Essigsaeure-(4-benzyloxy-anilid)
• N-[4-(benzyloxy)phenyl]acetamide
• N-Acetyl-4-benzyloxyaniline

• MDL： MFCD00026144
• Inchi： InChI=1S/C15H15NO2/c1-12(17)16-14-7-9-15(10-8-14)18-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,16,17)
• InChI Key： QLCLKEPRVBUJHX-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=C(OCC2=CC=CC=C2)C=C1)=O

Computed Properties

• Exact Mass: 241.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 38.33000
• LogP: 3.29700

Additional information on N-(4-(Benzyloxy)phenyl)acetamide

N-(4-(Benzyloxy)phenyl)acetamide: A Comprehensive Overview of CAS No. 41927-14-4

N-(4-(Benzyloxy)phenyl)acetamide (CAS No. 41927-14-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a benzyl ether moiety and an acetamide functional group. The combination of these functionalities imparts distinct chemical and biological properties, making it a valuable intermediate in the development of novel drugs and materials.

The molecular formula of N-(4-(Benzyloxy)phenyl)acetamide is C₁₃H₁₃NO₂, and its molecular weight is 219.25 g/mol. The compound is a white crystalline solid at room temperature, with a melting point ranging from 88 to 90°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make it an ideal candidate for various synthetic reactions and formulations.

In the pharmaceutical industry, N-(4-(Benzyloxy)phenyl)acetamide has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of analgesics, anti-inflammatory agents, and antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of potent analgesics with reduced side effects compared to traditional opioids.

The biological activity of N-(4-(Benzyloxy)phenyl)acetamide has also been investigated in various preclinical models. Research conducted at the University of California, Los Angeles (UCLA), demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(4-(Benzyloxy)phenyl)acetamide could be a promising lead compound for the development of new anti-inflammatory therapies.

Beyond its pharmaceutical applications, N-(4-(Benzyloxy)phenyl)acetamide has found utility in materials science. Its ability to form stable complexes with metal ions makes it an attractive ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. A recent study published in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using N-(4-(Benzyloxy)phenyl)acetamide as a ligand, demonstrating high gas adsorption capacities and excellent thermal stability.

The synthetic versatility of N-(4-(Benzyloxy)phenyl)acetamide has also been explored in organic synthesis. Its reactivity with various functional groups allows for the facile preparation of complex molecules with diverse functionalities. For example, a study published in the Tetrahedron Letters described a one-pot multicomponent reaction involving N-(4-(Benzyloxy)phenyl)acetamide, aldehydes, and primary amines to synthesize novel triazoles with potential biological activities.

In addition to its synthetic applications, the environmental impact of N-(4-(Benzyloxy)phenyl)acetamide has been studied to ensure its safe use in industrial processes. Research conducted at the University of Michigan found that this compound exhibits low toxicity to aquatic organisms and is biodegradable under aerobic conditions. These findings support its use as an environmentally friendly alternative to more toxic compounds commonly used in chemical synthesis.

The future prospects for N-(4-(Benzyloxy)phenyl)acetamide are promising, driven by ongoing research into its potential applications in drug discovery and materials science. As new synthetic methods and biological assays continue to be developed, this compound is likely to play an increasingly important role in advancing these fields.

In conclusion, N-(4-(Benzyloxy)phenyl)acetamide (CAS No. 41927-14-4) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative solutions to pressing challenges in healthcare and materials science.